6-[(4-Fluorophenyl)sulfanyl]hexan-2-one

• IUPAC Name: 6-(4-fluorophenyl)sulfanylhexan-2-one
• InChI: InChI=1S/C12H15FOS/c1-10(14)4-2-3-9-15-12-7-5-11(13)6-8-12/h5-8H,2-4,9H2,1H3
• InChI Key: KAXMQZFLZJCYRB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCCSC1=CC=C(C=C1)F
• Molecular Formula: C12H15FOS
• Molecular Weight: 226.31 g/mol

Description

6-[(4-Fluorophenyl)sulfanyl]hexan-2-one is an organosulfur compound featuring a hexan-2-one backbone substituted at the 6-position with a 4-fluorophenylsulfanyl group. The sulfanyl (thioether) linkage connects the aromatic fluorophenyl moiety to the aliphatic ketone chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(3R)-6-[2-(4-Fluorophenyl)-4-[(4-Fluorophenyl)sulfanyl]-6-(Propan-2-yl)phenoxy]-3,5-Dihydroxyhexanoate

• Structure: Contains dual 4-fluorophenylsulfanyl groups, a phenolic core, and ester/acid termini.
• Key Differences: The hydroxyl and ester groups increase polarity compared to the ketone in 6-[(4-Fluorophenyl)sulfanyl]hexan-2-one.
• Inferred Properties : Higher solubility in aqueous media due to hydroxylation; ester groups may enhance metabolic stability.

2-[(4-Fluorobenzyl)sulfanyl]ethylamine

• Structure : Features a benzylsulfanyl group linked to an ethylamine chain.
• Key Differences : The terminal amine (vs. ketone) enables hydrogen bonding, while the benzyl group introduces steric bulk.
• Applications : Used as a building block in drug synthesis (e.g., for CNS-targeting molecules due to amine functionality) .

6-[(4-Fluorophenyl)sulfanyl]-9H-purin-2-amine

• Structure : Combines a purine ring with a 4-fluorophenylsulfanyl substituent.
• Key Differences : The purine core allows for nucleobase mimicry, making it relevant in antiviral or anticancer research.
• Data : Listed in multiple supplier catalogs (e.g., ZINC1395137), indicating research interest as a nucleoside analog .

6-(4-Fluorophenyl)-2-[(4-Fluorophenyl)sulfanyl]pyridine-3-carbonitrile

• Structure : Pyridine ring substituted with dual fluorophenylsulfanyl and nitrile groups.
• The aromatic pyridine core may improve π-stacking interactions in binding pockets .

Comparative Data Table

Compound	Molecular Backbone	Functional Groups	Key Properties/Applications	Reference
6-[(4-Fluorophenyl)sulfanyl]hexan-2-one	Aliphatic ketone	Sulfanyl, fluorophenyl, ketone	Lipophilic; potential drug scaffold	-
(3R)-6-[...]hexanoate	Phenolic ester	Dual sulfanyl, hydroxyl, ester	Receptor ligand candidate
2-[(4-Fluorobenzyl)sulfanyl]ethylamine	Ethylamine	Benzylsulfanyl, amine	CNS drug intermediate
6-[(4-Fluorophenyl)sulfanyl]-9H-purin-2-amine	Purine	Sulfanyl, fluorophenyl, amine	Nucleoside analog research
6-(4-Fluorophenyl)-2-[(4-FPh)sulfanyl]pyridine-3-carbonitrile	Pyridine	Sulfanyl, nitrile, fluorophenyl	π-Stacking-enabled binding

Research Findings and Implications

• Electronic Effects : Fluorine and sulfanyl groups synergistically modulate electron density, affecting reactivity. For example, nitrile substitution in pyridine derivatives (Table) stabilizes thioether bonds .
• Biological Relevance: Purine and phenolic analogs are prioritized in drug discovery due to target compatibility (e.g., enzyme inhibition or receptor binding) .
• Synthetic Accessibility : Ethylamine and pyridine derivatives are commercially available, suggesting straightforward synthesis routes for scale-up .